Cas no 6667-91-0 (1-(2,5-dimethoxyphenyl)-3-(2,6-dimethylphenyl)urea)

6667-91-0 structure
Product name:1-(2,5-dimethoxyphenyl)-3-(2,6-dimethylphenyl)urea
1-(2,5-dimethoxyphenyl)-3-(2,6-dimethylphenyl)urea Chemical and Physical Properties
Names and Identifiers
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- 1-(2,5-dimethoxyphenyl)-3-(2,6-dimethylphenyl)urea
- 6667-91-0
- DTXSID20412505
- N-(2,5-Dimethoxyphenyl)-N'-(2,6-dimethylphenyl)urea
- AKOS024336270
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- Inchi: InChI=1S/C17H20N2O3/c1-11-6-5-7-12(2)16(11)19-17(20)18-14-10-13(21-3)8-9-15(14)22-4/h5-10H,1-4H3,(H2,18,19,20)
- InChI Key: CVJJOVIHABYMFI-UHFFFAOYSA-N
- SMILES: CC1=C(C(=CC=C1)C)NC(=O)NC2=C(C=CC(=C2)OC)OC
Computed Properties
- Exact Mass: 300.1475
- Monoisotopic Mass: 300.147393
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 354
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.6
- XLogP3: 3.2
Experimental Properties
- Density: 1.199
- Boiling Point: 363.2°C at 760 mmHg
- Flash Point: 173.5°C
- Refractive Index: 1.621
- PSA: 59.59
1-(2,5-dimethoxyphenyl)-3-(2,6-dimethylphenyl)urea Related Literature
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Wolfgang Schrader,Saroj K. Panda,Klaus J. Brockmann,Thorsten Benter Analyst, 2008,133, 867-869
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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Youngae Jung,Yun Gyong Ahn,Ho Kyoung Kim,Byeong Cheol Moon,A Yeong Lee,Do Hyun Ryu Analyst, 2011,136, 4222-4231
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Aida Martín,Luis Vázquez,Alberto Escarpa J. Mater. Chem. A, 2016,4, 13142-13147
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